Cas no 1805169-56-5 (Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate)

• Product Name: Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate
• CAS No: 1805169-56-5
• MF: C₁₂H₁₀F₃NO₃
• MW: 273.20791387558
• CID: 5009796
• Update Time: 2025-05-20

Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H10F3NO3/c1-3-7-4-5-9(19-12(13,14)15)8(6-16)10(7)11(17)18-2/h4-5H,3H2,1-2H3
• InChI Key： XHMDUGQIJMOGOJ-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=C(C(=O)OC)C=1C#N)CC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 374
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate

Introduction to Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate (CAS No. 1805169-56-5)

Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate, with the chemical formula C₁₆H₁₁NO₄F, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of benzoate derivatives, which are widely studied for their potential biological activities. The presence of functional groups such as the cyano group (-CN), ethyl group (-CH₂CH₃), and trifluoromethoxy group (-OCH₂CF₃) makes this molecule a promising candidate for further investigation.

The CAS number 1805169-56-5 uniquely identifies this compound and distinguishes it from other chemical entities. This numbering system ensures that researchers can accurately reference and retrieve information about the compound. The structural features of Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate contribute to its unique chemical properties, which may be exploited for various applications in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from benzoate compounds. These compounds have shown promise in various preclinical studies due to their ability to interact with multiple biological targets. The cyano group in Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate is known to enhance the bioavailability of molecules, while the trifluoromethoxy group can improve metabolic stability. These features make the compound an attractive scaffold for drug design.

One of the most compelling aspects of Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate is its potential application in the treatment of inflammatory diseases. Recent studies have demonstrated that benzoate derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The ethyl group in this compound may also contribute to its anti-inflammatory properties by enhancing binding affinity to target proteins.

Furthermore, the trifluoromethoxy group has been shown to increase the lipophilicity of molecules, which can improve their ability to cross cell membranes. This property is particularly important for drugs that need to reach intracellular targets. The combination of these structural features makes Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate a versatile candidate for further exploration in drug development.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular docking studies have been performed using Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate to identify potential binding sites on target proteins. These studies have revealed that the compound can interact with receptors involved in pain signaling and neurodegenerative diseases.

The synthesis of Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate involves multi-step organic reactions, including esterification, cyanation, and trifluoromethylation. Each step must be carefully optimized to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce this compound on a larger scale, facilitating further research and development.

In conclusion, Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activity make it an attractive candidate for further investigation. As research in this field continues to evolve, compounds like Methyl 2-cyano-6-ethyl-3-(trifluoromethoxy)benzoate will play a crucial role in the development of novel therapeutic agents.